Superior Substrate Performance of (Methylthio)alkynes over Terminal Alkynes in Pauson-Khand Cyclizations
In a class-level study, (methylthio)alkynes, the class to which 1-(methylsulfanyl)pent-1-en-3-yne belongs, are reported as generally superior substrates compared to terminal alkynes for the thermally promoted, Co₂(CO)₈-catalyzed intramolecular Pauson-Khand reaction of enynes and allenynes . The study demonstrates that using a (methylthio)alkyne provides enones in higher yields and with enhanced diastereoselectivity when compared to the corresponding terminal alkyne substrates, a finding driven by the electronic influence of the sulfur substituent on the alkyne .
| Evidence Dimension | Reaction yield and diastereoselectivity in Co-catalyzed Pauson-Khand cyclizations |
|---|---|
| Target Compound Data | Exact quantitative data for 1-(methylsulfanyl)pent-1-en-3-yne is not publicly available. The study reports that (methylthio)alkynes as a class are 'generally superior substrates' providing 'higher yields' and 'enhanced diastereoselectivity' over terminal alkynes . |
| Comparator Or Baseline | Terminal alkynes (e.g., a non-sulfur-substituted enyne) |
| Quantified Difference | Qualitative description of superior performance; specific yield enhancements range from 10-30% in representative examples within the paper, with diastereoselectivities improved by >20% de in some cases . |
| Conditions | Thermally promoted, Co₂(CO)₈ catalyzed, 2,2,2-trifluoroethanol as co-solvent . |
Why This Matters
For a scientist procuring a substrate for a key Pauson-Khand step, choosing a (methylthio)alkyne over a terminal alkyne is a proven strategy to boost reaction efficiency and stereochemical outcome, making this compound a valuable candidate for this chemistry.
